Cas no 1858250-61-9 (N-Methyl-4-[4-nitro-2-(trifluoromethyl)phenoxy]benzenesulphonamide)

• Product Name: N-Methyl-4-[4-nitro-2-(trifluoromethyl)phenoxy]benzenesulphonamide
• CAS No: 1858250-61-9
• MDL: MFCD28347991
• CID: 4624329
• Update Time: 2025-06-14

N-Methyl-4-[4-nitro-2-(trifluoromethyl)phenoxy]benzenesulphonamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-4-[4-nitro-2-(trifluoromethyl)phenoxy]benzenesulphonamide

• MDL： MFCD28347991

Additional information on N-Methyl-4-[4-nitro-2-(trifluoromethyl)phenoxy]benzenesulphonamide

Comprehensive Overview of N-Methyl-4-[4-nitro-2-(trifluoromethyl)phenoxy]benzenesulphonamide (CAS No. 1858250-61-9)

N-Methyl-4-[4-nitro-2-(trifluoromethyl)phenoxy]benzenesulphonamide (CAS No. 1858250-61-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This sulfonamide derivative combines a nitro group, a trifluoromethyl moiety, and a phenoxy linkage, making it a versatile intermediate for drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

The compound's CAS No. 1858250-61-9 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and commercial contexts. Its molecular structure features a benzenesulphonamide core, which is often associated with bioactive properties. Recent studies highlight its potential in developing novel anti-inflammatory and antimicrobial agents, aligning with the growing demand for innovative therapeutics. The inclusion of a trifluoromethyl group enhances its metabolic stability, a key consideration in modern drug design.

In the agrochemical sector, N-Methyl-4-[4-nitro-2-(trifluoromethyl)phenoxy]benzenesulphonamide is being investigated for its herbicidal and fungicidal properties. The nitro and phenoxy components contribute to its ability to disrupt plant-specific enzymes, offering a targeted approach to crop protection. This aligns with the global push for sustainable agriculture and reduced environmental impact. Companies are leveraging its structural motifs to develop next-generation green chemistry solutions.

Synthetic routes to CAS No. 1858250-61-9 often involve multi-step organic reactions, including aryl ether formation and sulfonylation. Optimizing these processes is a focal point for industrial chemists, as efficiency and yield are paramount for scalability. The compound's solubility and stability under various conditions are also areas of active research, particularly for formulation development. Analytical techniques like HPLC and NMR are routinely employed to characterize its purity and confirm structural integrity.

From a commercial perspective, N-Methyl-4-[4-nitro-2-(trifluoromethyl)phenoxy]benzenesulphonamide is available through specialized chemical suppliers, often in milligram to kilogram quantities. Its pricing reflects the complexity of synthesis and the demand from research institutions. Regulatory compliance, including REACH and DSL listings, ensures its safe handling and transport. Researchers are advised to consult Safety Data Sheets (SDS) for proper protocols.

Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Computational models predict its interactions with biological targets, accelerating the identification of potential applications. The integration of machine learning with traditional chemistry workflows is reshaping how derivatives of CAS No. 1858250-61-9 are explored. This synergy between technology and science underscores the compound's relevance in contemporary research.

Environmental considerations are also paramount. The biodegradability and ecotoxicity of N-Methyl-4-[4-nitro-2-(trifluoromethyl)phenoxy]benzenesulphonamide are under scrutiny to ensure alignment with green chemistry principles. Lifecycle assessments are being conducted to evaluate its impact, reflecting the broader shift toward sustainable chemical practices. These efforts are critical for gaining regulatory approvals and public acceptance.

In summary, N-Methyl-4-[4-nitro-2-(trifluoromethyl)phenoxy]benzenesulphonamide (CAS No. 1858250-61-9) represents a compelling case study in the intersection of chemistry, biology, and technology. Its multifaceted applications—from pharmaceuticals to agrochemicals—highlight its versatility. As research advances, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.